Cas no 1805269-94-6 (4'-Amino-2',3'-bis(trifluoromethyl)acetophenone)

• Product Name: 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone
• CAS No: 1805269-94-6
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• CID: 4982580
• Update Time: 2025-07-04

4'-Amino-2',3'-bis(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone

• Inchi： 1S/C10H7F6NO/c1-4(18)5-2-3-6(17)8(10(14,15)16)7(5)9(11,12)13/h2-3H,17H2,1H3
• InChI Key： SKZDMUVSUVHHRB-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C)=O)=CC=C(C=1C(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone

4'-Amino-2',3'-bis(trifluoromethyl)acetophenone: A Comprehensive Overview

4'-Amino-2',3'-bis(trifluoromethyl)acetophenone, with the CAS number 1805269-94-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group at the para position of the phenyl ring and two trifluoromethyl groups at the ortho and meta positions. The trifluoromethyl groups contribute to the compound's stability and reactivity, making it a valuable molecule in various applications.

The synthesis of 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone involves a multi-step process that typically begins with the preparation of the corresponding acetophenone derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. The compound's structure allows for further functionalization, which is often exploited in drug design and material synthesis.

In terms of pharmacological applications, 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone has shown promise as a lead compound in the development of novel therapeutics. Its ability to modulate specific biological targets, such as kinases and receptors, has been extensively studied. Recent research has highlighted its potential in anticancer drug development, where it demonstrates selective cytotoxicity against cancer cells while sparing healthy cells.

The electronic properties of 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone make it an attractive candidate for use in organic electronics. Its high electron-withdrawing capacity due to the trifluoromethyl groups enhances its performance in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Emerging studies have explored its integration into flexible electronics, paving the way for next-generation devices.

In addition to its direct applications, 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone serves as a versatile building block in organic synthesis. Its reactivity under various conditions allows for the construction of complex molecular architectures, which are essential in drug discovery and materials engineering.

The environmental impact of 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional compounds in certain industrial applications. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 4'-Amino-2',3'-bis(trifluoromethyl)acetophenone, with CAS number 1805269-94-6, stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations.